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Compound of Interest

Ethyl 4,4-
Compound Name:

dichlorocyclohexanecarboxylate

Cat. No.: B1354076

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the available chemical and physical properties of
Ethyl 4,4-dichlorocyclohexanecarboxylate. Due to a lack of extensive published
experimental data, this document primarily presents computationally derived properties.

Core Chemical Properties

Ethyl 4,4-dichlorocyclohexanecarboxylate, with the molecular formula CoH14Cl202, is a
halogenated cyclic ester. Its fundamental identifiers and computed properties are summarized
below.
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Property Value Source

ethyl 4,4-dichlorocyclohexane-
IUPAC Name PubChem[1]
1-carboxylate

Molecular Formula CoH14Cl202 PubChem[1]
Molecular Weight 225.11 g/mol PubChem[1]
Canonical SMILES CCOC(=0)Ci1CCC(CCL)(CHCI  PubChem[1]
InChl Key AWUTUWCWOFBQSG- PubChem([1]

UHFFFAOYSA-N

CAS Number 444578-35-2 PubChem[1]

Computed Physicochemical Data

The following table summarizes the computationally predicted physicochemical properties of
Ethyl 4,4-dichlorocyclohexanecarboxylate. It is important to note that these are theoretical
values and may differ from experimentally determined parameters.

Property Value Source
XLogP3 2.8 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 224.037085 g/mol PubChem|[1]
Monoisotopic Mass 224.037085 g/mol PubChem[1]
Topological Polar Surface Area  26.3 A2 PubChem[1]
Heavy Atom Count 13 PubChem[1]

Experimental Data
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A comprehensive search of publicly available scientific literature and chemical databases did
not yield any specific experimental data for the following properties of Ethyl 4,4-
dichlorocyclohexanecarboxylate:

Melting Point

Boiling Point

Density

Solubility

Spectroscopic Data (*H NMR, 3C NMR, IR, Mass Spectrometry)

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Ethyl 4,4-
dichlorocyclohexanecarboxylate are not readily available in the surveyed literature. A
potential synthetic route could involve the dichlorination of a suitable precursor, such as ethyl 4-
oxocyclohexanecarboxylate, followed by esterification if necessary. However, a specific,
validated protocol has not been identified.

Biological Activity and Signaling Pathways

There is currently no available information in the public domain regarding the biological activity
of Ethyl 4,4-dichlorocyclohexanecarboxylate. Consequently, no signaling pathways or
experimental workflows involving this compound can be described or visualized.

Logical Relationship Diagram

As no experimental workflows or signaling pathways involving Ethyl 4,4-
dichlorocyclohexanecarboxylate are documented, a diagram illustrating a generalized

logical workflow for its characterization is provided below. This represents a typical process that
would be followed were this compound to be synthesized and studied.
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General Workflow for Characterization of Ethyl 4,4-dichlorocyclohexanecarboxylate
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Caption: Generalized workflow for the synthesis and characterization of a chemical compound.
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Conclusion

Ethyl 4,4-dichlorocyclohexanecarboxylate is a compound for which there is a significant lack
of publicly available experimental data. The information presented in this guide is based on
computational predictions from the PubChem database. Further research is required to
determine its physical and chemical properties, establish a reliable synthetic protocol, and
investigate any potential biological activity. This document serves as a foundational summary of
the current knowledge and highlights the areas where further investigation is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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